What is Levomefolate Calcium?
Levomefolate calcium is also known as L-5-Methyltetrahydrofolate calcium; N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid, calcium salt; and L-5-MTHF. L-5-Methyltetrahydrofolate calcium is the calcium salt of L-5-methyltetrahydrofolic acid and a member of the folate group of vitamins (Vitamin B9). Levomefolate calcium, also known as LMCA and BAY 86-7660, is the calcium salt of 5-methyltetrahydrofolic acid, a biologically active form of folic acid that functions, in conjunction with Vitamin B12, as a methyl-group donor involved in the conversion of homocysteine to methionine. In certain oral contraceptives, levomefolate provides adequate levels of folic acid for pregnant women to lower the risk of neural tube defects.
Background of Levomefolate calcium
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